Cas no 5454-32-0 (2-chloroethyl heptanoate)

• Product Name: 2-chloroethyl heptanoate
• CAS No: 5454-32-0
• MF: C₉H₁₇ClO₂
• MW: 192.683082342148
• CID: 941877
• PubChem ID: 229376
• Update Time: 2025-04-19

2-chloroethyl heptanoate Chemical and Physical Properties

Names and Identifiers

• 2-chloroethyl heptanoate
• AC1L5H6D
• AC1Q3V9E
• AG-K-94749
• AR-1E0505
• CTK5A1574
• heptanoic acid-(2-chloro-ethyl ester)
• Heptanoic acid, 2-chloroethyl ester
• Heptansaeure-(2-chlor-aethylester)
• NSC23044
• Oenanthsaeure-(2-chloraethylester)
• 5454-32-0
• DTXSID30281784
• NSC-23044
• YRDZBAQVWWMMSG-UHFFFAOYSA-N

• Inchi： 1S/C9H17ClO2/c1-2-3-4-5-6-9(11)12-8-7-10/h2-8H2,1H3
• InChI Key： YRDZBAQVWWMMSG-UHFFFAOYSA-N
• SMILES： ClCCOC(CCCCCC)=O

Computed Properties

• Exact Mass: 192.09181
• Monoisotopic Mass: 192.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.003
• Boiling Point: 249.3°C at 760 mmHg
• Flash Point: 109.2°C
• Refractive Index: 1.437
• PSA: 26.3
• LogP: 2.73880